![molecular formula C23H21BrN2O5 B2383083 (2Z)-6-bromo-2-(2,3-dihydro-1,4-benzodioxin-6-ylimino)-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide CAS No. 1327181-85-0](/img/structure/B2383083.png)
(2Z)-6-bromo-2-(2,3-dihydro-1,4-benzodioxin-6-ylimino)-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide
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Description
(2Z)-6-bromo-2-(2,3-dihydro-1,4-benzodioxin-6-ylimino)-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C23H21BrN2O5 and its molecular weight is 485.334. The purity is usually 95%.
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Scientific Research Applications
Synthetic Protocols and Chemical Properties
Chromene derivatives, including the specific class mentioned, play a crucial role in organic chemistry and pharmacology due to their presence in various natural products and synthetic compounds with significant biological activities. Ofentse Mazimba (2016) discusses the synthetic protocols for 6H-benzo[c]chromen-6-ones, highlighting their importance as core structures in secondary metabolites of pharmacological importance. The review emphasizes efficient and simple procedures for their synthesis, which are crucial for exploring their applications in medicinal chemistry and drug development (Mazimba, 2016).
Applications in Drug Discovery
The search for new anticancer drugs has led to the investigation of various synthetic compounds, including chromene derivatives, for their tumor specificity and reduced toxicity to non-cancerous cells. Sugita et al. (2017) explore the tumor specificity and keratinocyte toxicity of synthesized compounds, identifying certain chromene derivatives as potential leads for anticancer drugs with high tumor specificity and minimal toxicity (Sugita et al., 2017).
Pharmacological Importance
Compounds structurally related to benzodioxins and chromenes have been explored for their pharmacological significance. For instance, Jules Yoda (2020) reviews the advances in 3-hydroxycoumarin chemistry, a coumarin derivative, outlining its applications across genetics, pharmacology, and microbiology. The study indicates that such compounds possess various chemical, photochemical, and biological properties, making them relevant for therapeutic applications (Yoda, 2020).
Properties
IUPAC Name |
6-bromo-2-(2,3-dihydro-1,4-benzodioxin-6-ylimino)-N-(oxolan-2-ylmethyl)chromene-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21BrN2O5/c24-15-3-5-19-14(10-15)11-18(22(27)25-13-17-2-1-7-28-17)23(31-19)26-16-4-6-20-21(12-16)30-9-8-29-20/h3-6,10-12,17H,1-2,7-9,13H2,(H,25,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOSMLKFJXWXUIV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNC(=O)C2=CC3=C(C=CC(=C3)Br)OC2=NC4=CC5=C(C=C4)OCCO5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21BrN2O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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